Cas no 57967-72-3 (1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-)
57967-72-3 structure
Product Name:1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
CAS No:57967-72-3
MF:C15H26O3
MW:254.365145206451
CID:368797
PubChem ID:108785
Update Time:2025-04-19
1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
- [2alpha,5alpha(R*)]-2,6,10,10-tetramethyl1-oxaspiro[4.5]decan-6-yl acetate
- (2R,5S,6R)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-yl acetate
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5S,6R)-rel-
- (2R,5S,6R)-rel-1-Oxaspiro[4.5]decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate
- 5V7Y54AAIG
- DTXSID101340575
- 57967-72-3
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2alpha,5alpha(S))-
- EINECS 261-048-8
- Q27262918
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6S)-rel-
- (2alpha,5alpha(S*))-2,6,10,10-Tetramethyl-1-oxaspiro(4.5)decan-6-yl acetate
- EINECS 261-005-3
- FEMA No. 3651
- 6-ACETOXYDIHYDROTHEASPIRANE [FHFI]
- (2alpha,5alpha(R*))-2,6,10,10-Tetramethyl1-oxaspiro(4.5)decan-6-ylacetate
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5S,6S)-rel-
- 57893-27-3
- UNII-5V7Y54AAIG
- 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
- [(2R,5S,6R)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]decan-6-yl] acetate
- NS00123299
-
- Inchi: 1S/C15H26O3/c1-11-7-10-15(17-11)13(3,4)8-6-9-14(15,5)18-12(2)16/h11H,6-10H2,1-5H3/t11-,14-,15+/m1/s1
- InChI Key: LTAWGWRPOGXHBD-DFBGVHRSSA-N
- SMILES: O1[C@H](C)CC[C@@]21[C@@](C)(CCCC2(C)C)OC(C)=O
Computed Properties
- Exact Mass: 254.188195
- Monoisotopic Mass: 254.188195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: 3.1
Experimental Properties
- Density: 1.01
- Boiling Point: 310.6°Cat760mmHg
- Flash Point: 126.9°C
- Refractive Index: 1.48
1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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